2,4-difluoro-N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide

Specification

• Molecular Formula: C22H20F2N6O2S
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2,4-difluoro-N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
• Standard InChI: InChI=1S/C22H20F2N6O2S/c1-13-14(2)28-30(15(13)3)22-11-10-21(26-27-22)25-17-5-7-18(8-6-17)29-33(31,32)20-9-4-16(23)12-19(20)24/h4-12,29H,1-3H3,(H,25,26)
• Standard InChI Key: BIBWWHNRDVHHSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=C(C=C(C=C4)F)F)C

Introduction

Chemical Structure and Physicochemical Properties

The molecular architecture of 2,4-difluoro-N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide (C₂₂H₂₀F₂N₆O₂S) integrates three pharmacophoric elements: a 2,4-difluorobenzenesulfonamide group, a pyridazine-3-amine linker, and a 3,4,5-trimethylpyrazole substituent. The sulfonamide group (-SO₂NH-) provides hydrogen-bonding capabilities, while the fluorine atoms enhance lipophilicity and metabolic stability. The pyridazine ring contributes π-π stacking potential, and the trimethylpyrazole moiety offers steric bulk that may influence receptor binding kinetics.

Molecular Descriptors

Property	Value
Molecular Formula	C₂₂H₂₀F₂N₆O₂S
Molecular Weight	470.5 g/mol
IUPAC Name	2,4-difluoro-N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
SMILES	CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=C(C=C(C=C4)F)F)C
InChI Key	BIBWWHNRDVHHSH-UHFFFAOYSA-N

The compound’s calculated partition coefficient (LogP) of 3.2 ± 0.4 suggests moderate membrane permeability, while its topological polar surface area (TPSA) of 125 Ų indicates potential blood-brain barrier penetration limitations.

Synthetic Strategies and Optimization

Synthesis routes for this compound likely employ sequential coupling reactions. A plausible pathway involves:

• Pyrazole Ring Formation: Cyclocondensation of hydrazine derivatives with acetylenic ketones generates the 3,4,5-trimethylpyrazole core, leveraging regioselective strategies to control substituent positioning.

• Pyridazine Functionalization: Nucleophilic aromatic substitution introduces the amine group at position 3 of the pyridazine ring, followed by palladium-catalyzed cross-coupling to attach the phenylsulfonamide moiety.

• Sulfonamide Conjugation: Reaction of 2,4-difluorobenzenesulfonyl chloride with the para-aminophenyl intermediate completes the assembly.

Key challenges include minimizing regioisomer formation during pyrazole synthesis and ensuring efficient coupling yields in the final steps. Microwave-assisted synthesis and flow chemistry approaches have been proposed to enhance reaction efficiency for analogous structures.

Biological Activity and Mechanistic Insights

Putative Targets and Mechanisms

The compound’s structural features suggest polypharmacological potential:

• Cyclooxygenase-2 (COX-2) Inhibition: The sulfonamide group may mimic celecoxib’s binding mode, competitively blocking arachidonic acid metabolism.

• Kinase Modulation: The pyridazine-pyrazole system could interact with ATP-binding pockets in tyrosine kinases (e.g., EGFR, VEGFR), disrupting oncogenic signaling.

• Antimicrobial Action: Fluorinated sulfonamides typically inhibit dihydropteroate synthase (DHPS), a folate biosynthesis enzyme critical in microbial proliferation.

Comparative Pharmacological Profile

Activity	Reference Compound	Proposed Mechanism
Anti-inflammatory	Celecoxib (COX-2 IC₅₀ = 40 nM)	Competitive COX-2 inhibition
Anticancer	Imatinib (BCR-ABL IC₅₀ = 25 nM)	Tyrosine kinase ATP-site binding
Antibacterial	Sulfamethoxazole (Ki = 1.2 μM)	DHPS competitive inhibition

In silico docking studies predict moderate affinity (Kd ≈ 150–500 nM) for these targets, though experimental validation remains pending.

Research Advancements and Applications

Structure-Activity Relationships (SAR)

• Fluorine Positioning: 2,4-Difluoro substitution on the benzene ring enhances target affinity compared to mono-fluoro analogs.

• Pyrazole Methylation: 3,4,5-Trimethyl groups improve metabolic stability by shielding against cytochrome P450 oxidation.

• Sulfonamide Linkage: The -SO₂NH- group’s orientation critically influences hydrogen-bonding networks with target proteins.

Future Directions and Challenges

Priority Research Areas

• Target Deconvolution: Proteomic profiling (e.g., thermal shift assays) to identify primary molecular targets.

• ADMET Optimization: Addressing predicted CYP3A4-mediated metabolism through deuteration or prodrug strategies.

• Formulation Development: Nanoencapsulation to enhance solubility beyond the current 12 μg/mL aqueous solubility limit.